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Compound of Interest |

Acetic acid, [(2,5-
Compound Name:

dimethylphenyl)thio]-
CAS No.: 15310-87-9
Cat. No.: B096516

Get Quote

An In-depth Technical Guide to 3-Amino-5-phenyl-1H-pyrazole (CAS No. 1572-10-7)

Introduction

3-Amino-5-phenyl-1H-pyrazole, a substituted aminopyrazole, is a pivotal heterocyclic
compound that serves as a versatile building block in synthetic organic chemistry and medicinal
chemistry.[1] As an aza-heterocyclic amine, its unique structural arrangement, featuring both a
nucleophilic amino group and a reactive pyrazole ring system, makes it a valuable precursor for
the synthesis of a wide array of fused heterocyclic systems.[1][2] These resulting scaffolds,
such as pyrazolopyrimidines and pyrazolopyridines, are recognized as "privileged structures” in
drug discovery, frequently appearing in molecules with significant pharmacological activity.[3][4]

This guide provides a comprehensive technical overview of 3-Amino-5-phenyl-1H-pyrazole for
researchers, scientists, and drug development professionals. It consolidates critical information
on its physicochemical properties, synthesis methodologies, chemical reactivity, and
applications, with a focus on its role as a synthon for developing novel therapeutic agents. The
information presented is grounded in authoritative sources to ensure scientific integrity and
practical utility.
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Note on Chemical Identifiers: The primary and most commonly cited CAS Registry Number for
this compound is 1572-10-7.[1][5] The CAS number 15310-87-9, as mentioned in the topic
query, may refer to a specific tautomeric form, a related compound, or a different registry entry,
but 1572-10-7 is the standard identifier used in major chemical databases and by suppliers.

Chemical Identity and Physicochemical Properties

Accurate identification and understanding of a compound's physical properties are foundational
for its application in research and development.

Chemical ldentifiers

Identifier Value
Primary CAS Number 1572-10-7[1][5]
IUPAC Name 5-phenyl-1H-pyrazol-3-amine[5]

3-Amino-5-phenylpyrazole, 3-Phenyl-1H-

Synonyms pyrazol-5-amine, 5-Amino-3-phenylpyrazole[5]
[6]

Molecular Formula CoHoN3[5]

SMILES C1=CC=C(C=C1)C2=CC(=NN2)N[5]

InChl Key PWSZRRFDVPMZGM-UHFFFAOY SA-N[1][5]

Physicochemical Data

The properties listed below are essential for determining appropriate solvents, reaction
conditions, and purification strategies.
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Property Value Source(s)

Molecular Weight 159.19 g/mol [5]

White to dark cream or pale
Appearance _ [61[7]
brown crystalline powder

Melting Point 124-127 °C [1]
Boiling Point 442.3 £ 33.0 °C (Predicted) [6]
Density 1.238 + 0.06 g/cm? (Predicted) [6]
XLogP3 15 [5]
Assay Purity >97.5% (GC or Titration) [7]

Spectral Data

Spectroscopic data is critical for structural confirmation and purity assessment.

'H NMR: The proton NMR spectrum is expected to show signals corresponding to the
aromatic protons of the phenyl ring, the vinyl proton on the pyrazole ring, and exchangeable
protons for the amino (NHz2) and pyrazole (NH) groups.[5]

e 13C NMR: The carbon NMR spectrum will display distinct signals for the carbons of the
phenyl group and the three unique carbons of the pyrazole ring.[5]

e Mass Spectrometry (GC-MS): The mass spectrum typically shows a prominent molecular ion
peak (M*) at m/z 159, corresponding to the molecular weight of the compound.[5]

« Infrared (IR) Spectroscopy: The IR spectrum is characterized by N-H stretching vibrations for
the primary amine and the pyrazole ring, C-H stretching for the aromatic and pyrazole rings,
and C=C/C=N stretching vibrations within the rings.[5]

Synthesis Methodologies

The synthesis of 3-Amino-5-phenyl-1H-pyrazole can be achieved through several established
routes, most commonly involving the cyclization of a precursor containing a nitrile group with
hydrazine.
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Primary Synthesis Route: From f3-Ketonitriles

A robust and widely cited method involves the reaction of a 3-ketonitrile, specifically 3-oxo-3-
phenylpropanenitrile (benzoylacetonitrile), with a source of hydrazine.[8][9] This reaction
proceeds via a condensation-cyclization mechanism to form the pyrazole ring.

Starting Materials

(3—Oxo—3—phenylpropanenitrila (Hydrazine Hydrate)

Reacts with

Reaction

Condensation & Cyclization
(Reflux in Ethanol or similar solvent)

Yields

Product

G—Amino—S—phenyl—1H—pyrazol(9

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-Amino-5-phenyl-1H-pyrazole.

Detailed Experimental Protocol

The following protocol is a representative procedure based on established methodologies for
the synthesis of aminopyrazoles from (-ketonitriles.[8][9]

Objective: To synthesize 3-Amino-5-phenyl-1H-pyrazole.

Materials:
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3-Oxo0-3-phenylpropanenitrile (1 equivalent)

Hydrazine hydrate (1.1 equivalents)

Ethanol (or appropriate solvent)

Glacial acetic acid (catalytic amount, optional)

Reaction flask with reflux condenser

Stirring apparatus

Filtration equipment (Buchner funnel)

Procedure:

Reaction Setup: Charge a round-bottom flask with 3-oxo-3-phenylpropanenitrile (1 eq.) and
ethanol to form a solution or slurry.

Reagent Addition: Add hydrazine hydrate (1.1 eq.) to the mixture. If desired, a catalytic
amount of glacial acetic acid can be added to facilitate the reaction.

Cyclization: Heat the reaction mixture to reflux and maintain for several hours (typically 2-6
hours). Monitor the reaction progress using Thin Layer Chromatography (TLC).

Isolation: Upon completion, cool the reaction mixture to room temperature and then in an ice
bath to precipitate the product.

Purification: Collect the crude product by vacuum filtration and wash with cold ethanol. The
solid can be further purified by recrystallization from a suitable solvent such as dioxane or an
ethanol/water mixture to yield the final product as a crystalline solid.[8]

Validation: Confirm the identity and purity of the synthesized compound using melting point
analysis, NMR, and MS, comparing the data to established literature values.

Chemical Reactivity and Role as a Synthetic
Precursor
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The synthetic utility of 3-Amino-5-phenyl-1H-pyrazole stems from the reactivity of its amino
group and the pyrazole nucleus, allowing it to act as a versatile nucleophile in the construction
of fused heterocyclic systems.

The molecule exists in tautomeric forms, which influences its reactivity. The amino group at the
C3 position and the pyrazole nitrogens are key sites for electrophilic attack and condensation
reactions.[2] This dual reactivity is expertly exploited to build complex molecular architectures.

Synthesis of Fused Heterocycles

3-Amino-5-phenyl-1H-pyrazole is a key intermediate for synthesizing medicinally relevant
scaffolds. By reacting it with various bi-electrophilic reagents, a range of fused systems can be
accessed.

3-Amino-5-phenyl-1H-pyrazole
(Synthon)

Bi-electrophilic Reagents
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Caption: Role of 3-Amino-5-phenyl-1H-pyrazole as a precursor to diverse scaffolds.
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Example Protocol: Synthesis of a Pyrazolo[1,5-
aJpyrimidine

This protocol describes a general method for the condensation reaction with a (-diketo ester.[1]

Dissolution: Dissolve 3-Amino-5-phenyl-1H-pyrazole (1 eq.) in a suitable solvent like glacial
acetic acid or ethanol.

Reagent Addition: Add a substituted -diketo ester (1 eq.) to the solution.
Reaction: Heat the mixture to reflux for 4-8 hours, monitoring by TLC.

Work-up: Cool the reaction mixture and pour it into ice water. The precipitated solid is
collected by filtration.

Purification: The crude product is washed and recrystallized from ethanol to afford the pure
substituted 2,7-diphenylpyrazolo[1,5-a]pyrimidine-5-carboxylic ester.

Applications in Drug Discovery and Medicinal
Chemistry

The pyrazole nucleus is a cornerstone in modern medicinal chemistry, and its derivatives are

known to exhibit a vast spectrum of biological activities, including anticancer, anti-inflammatory,

antimicrobial, and antiviral properties.[4][10]

Kinase Inhibitors: The aminopyrazole scaffold is a key component in many kinase inhibitors.
[11] Derivatives have been developed to target enzymes like cyclin-dependent kinases
(CDKs), which are crucial in cell cycle regulation, making them valuable targets for
anticancer therapies.[12]

Antiviral Agents: Recently, derivatives of 3-phenyl-1H-5-pyrazolylamide, synthesized from
this core structure, were identified through virtual screening as inhibitors of the papain-like
protease (PLpro) of SARS-CoV-2.[13] This highlights the scaffold's potential for developing
novel antiviral drugs.

JNK3 Inhibitors: In the pursuit of treatments for neurodegenerative diseases, 3-alkyl-5-aryl-1-
pyrimidyl-1H-pyrazole derivatives have been designed as selective inhibitors of c-Jun N-
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terminal kinase 3 (JNK3).[14]

o General Anticancer Research: The 1,3,5-trisubstituted pyrazole framework, readily
accessible from this starting material, has been extensively studied for its cytotoxic potential
against various cancer cell lines.[4]

The success of the aminopyrazole core lies in its ability to form key hydrogen bonds and
hydrophobic interactions within the active sites of biological targets, such as the ATP-binding
pocket of kinases.[15]

Analytical Methodologies
Standard analytical techniques are employed to ensure the quality and confirm the structure of

3-Amino-5-phenyl-1H-pyrazole.

o Chromatography: Purity is typically assessed by Gas Chromatography (GC) or Thin Layer
Chromatography (TLC), which can effectively separate the product from starting materials
and byproducts.[7][8]

e Spectroscopy: Structural elucidation is performed using *H NMR, 13C NMR, and mass
spectrometry.[5] Infrared spectroscopy is used to confirm the presence of key functional
groups (NHz, C=N).

« Titration: A non-aqueous acid-base titration can be used to determine the purity of the
compound by quantifying the basic amino group.[7]

e Melting Point: The melting point is a reliable indicator of purity; a sharp melting range close
to the literature value (124-127 °C) suggests high purity.[1]

Safety and Handling

Understanding the hazards associated with a chemical is paramount for safe laboratory
practice.

GHS Hazard Classification
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Hazard Class Code Description

Skin Corrosion/Irritation H315 Causes skin irritation[5][6]

Causes serious eye irritation[5]

Serious Eye Damage/Irritation H319 6]

May cause respiratory

Specific Target Organ Toxicity H335 T
irritation[1][5]

Recommended Handling and PPE

» Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood.

» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[1]
o Hand Protection: Wear chemically resistant gloves (e.g., nitrile).[1]

o Respiratory Protection: Use a NIOSH-approved N95 dust mask or a higher level of
respiratory protection if dust is generated.[1]

e Precautionary Measures: Avoid breathing dust. Wash hands thoroughly after handling. Avoid
contact with skin and eyes.[1][5] Store in a tightly closed container in a dry, cool place.

Conclusion

3-Amino-5-phenyl-1H-pyrazole (CAS No. 1572-10-7) is more than just a chemical intermediate;
it is a foundational element in the synthesis of complex, biologically active molecules. Its
straightforward synthesis, combined with the versatile reactivity of its functional groups,
secures its importance in both academic research and industrial drug discovery. From kinase
inhibitors for cancer therapy to emerging antiviral agents, the scaffolds derived from this
compound continue to expand the frontiers of medicinal chemistry. A thorough understanding of
its properties, synthesis, and handling is essential for any scientist looking to leverage its
significant potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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